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Compound of Interest

1-Hydroxy-1-
Compound Name: o
cyclopropanecarboxylic acid

Cat. No.: B023762

Essential Safety and Handling Guide for 1-Hydroxy-
1-cyclopropanecarboxylic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Hydroxy-1-
cyclopropanecarboxylic acid (CAS No: 17994-25-1). Adherence to these protocols is
essential for minimizing exposure and ensuring a safe laboratory environment.

Hazard Identification and Classification

1-Hydroxy-1-cyclopropanecarboxylic acid is a chemical that poses several health risks.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, it is classified as a substance that causes skin irritation, serious eye irritation, and
may cause respiratory irritation.[1][2][3] Some safety data sheets also categorize it as a
corrosive material that can cause burns upon contact.[4]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment
should be used for all procedures involving this compound.
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PPE Category

Recommended Equipment and Best
Practices

Eye and Face Protection

Chemical Safety Goggles: Tight-sealing safety
goggles are required to protect against dust and
splashes.[5] Face Shield: A face shield worn
over goggles is recommended for procedures
with a higher risk of splashing or dust
generation.[5][6]

Skin Protection

Lab Coat: A chemical-resistant lab coat must be
worn and fully buttoned.[6] Gloves: Chemical-
resistant gloves (e.g., nitrile rubber) are
required.[6] Gloves must be inspected for
defects before use and changed immediately if
contaminated.[6] Footwear: Fully enclosed

shoes are mandatory.[7]

Respiratory Protection

Ventilation: All handling of the solid compound
should occur in a well-ventilated area, preferably
within a certified chemical fume hood, to
minimize inhalation of dust.[6][8] Respirator: For
situations where dust generation is unavoidable
or engineering controls are insufficient, a
NIOSH-approved N95 dust mask or a higher-

level respirator is required.[9]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety.

Step-by-Step Operational Plan

e Preparation and Engineering Controls:

o Designated Area: All manipulations of 1-Hydroxy-1-cyclopropanecarboxylic acid must

be performed in a designated area, such as a chemical fume hood.[6][8]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC111621000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111621000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/product/b023762?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Verify Ventilation: Ensure the chemical fume hood is functioning correctly before starting
work.

o Assemble Materials: Gather all necessary equipment, including spatulas, glassware, and
clearly labeled waste containers, before handling the chemical.

o Safe Handling Procedure:
o Don PPE: Put on all required PPE as detailed in the table above.

o Avoid Dust Formation: Handle the solid carefully to prevent the formation of dust and
aerosols.[4]

o Portioning: When weighing or transferring the powder, do so slowly and close to the work
surface to minimize airborne particles.

o Avoid Contact: Prevent direct contact with skin and eyes.
e Post-Handling Procedures:
o Decontamination: Thoroughly clean all contaminated surfaces and equipment after use.

o Doffing PPE: Remove PPE carefully to avoid cross-contamination. Gloves should be
removed first, followed by the lab coat and eye protection.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[4][8]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and comply with regulations.

o Waste Segregation: All disposable materials contaminated with the compound (e.g., gloves,
weigh boats, wipes) must be collected in a dedicated, clearly labeled hazardous waste
container.[8]

o Chemical Waste: Unused or waste 1-Hydroxy-1-cyclopropanecarboxylic acid should be
treated as hazardous chemical waste.
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» Disposal Method: The compound may be dissolved in a combustible solvent and burned in a

licensed chemical incinerator equipped with an afterburner and scrubber.[6] Do not empty

into drains or release into the environment.[5] All waste disposal must be conducted in

accordance with applicable federal, state, and local environmental regulations.[4][6]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First-Aid Measures

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
[4] Remove contact lenses if present and easy
to do.[4] Continue rinsing and seek immediate

medical attention.[4]

Skin Contact

Take off immediately all contaminated clothing.
[4] Wash the affected area with soap and plenty
of water.[4] If skin irritation or a rash occurs,

seek medical attention.

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3][4]

Inhalation If the person is not breathing, provide artificial
respiration.[4] Seek immediate medical
attention.[4]

Do NOT induce vomiting.[4][5] Rinse the mouth
) with water.[4] Never give anything by mouth to
Ingestion

an unconscious person.[3] Call a physician or

Poison Control Center immediately.[4]

Safe Handling Workflow
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Caption: Workflow for safe handling of 1-Hydroxy-1-cyclopropanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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